carbocyclic puromycin carbocyclic puromycin
Brand Name: Vulcanchem
CAS No.: 104264-92-8
Catalog No.: VC016613
InChI: InChI=1S/C23H31N7O4/c1-29(2)21-19-22(26-11-25-21)30(12-27-19)17-9-14(10-31)18(20(17)32)28-23(33)16(24)8-13-4-6-15(34-3)7-5-13/h4-7,11-12,14,16-18,20,31-32H,8-10,24H2,1-3H3,(H,28,33)/t14-,16?,17-,18-,20+/m0/s1
SMILES: CN(C)C1=NC=NC2=C1N=CN2C3CC(C(C3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO
Molecular Formula: C23H31N7O4
Molecular Weight: 469.546

carbocyclic puromycin

* For research use only. Not for human or veterinary use.

CAS No.: 104264-92-8

Main Products

Catalog No.: VC016613

Molecular Formula: C23H31N7O4

Molecular Weight: 469.546

carbocyclic puromycin - 104264-92-8

CAS No. 104264-92-8
Product Name carbocyclic puromycin
IUPAC Name 2-amino-N-[(1S,2S,3S,5R)-3-[6-(dimethylamino)purin-9-yl]-2-hydroxy-5-(hydroxymethyl)cyclopentyl]-3-(4-methoxyphenyl)propanamide
Synonyms carbocyclic puromycin
Molecular Formula C23H31N7O4
Molecular Weight 469.546
InChI InChI=1S/C23H31N7O4/c1-29(2)21-19-22(26-11-25-21)30(12-27-19)17-9-14(10-31)18(20(17)32)28-23(33)16(24)8-13-4-6-15(34-3)7-5-13/h4-7,11-12,14,16-18,20,31-32H,8-10,24H2,1-3H3,(H,28,33)/t14-,16?,17-,18-,20+/m0/s1
InChIKey KABZPFHZISKOAR-UTLZNAOTSA-N
SMILES CN(C)C1=NC=NC2=C1N=CN2C3CC(C(C3O)NC(=O)C(CC4=CC=C(C=C4)OC)N)CO
  

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18.0152 g/mol